1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4-dione
• InChI: InChI=1S/C23H20N2O4/c1-28-20-13-12-17(14-21(20)29-2)25-22(26)18-10-6-7-11-19(18)24(23(25)27)15-16-8-4-3-5-9-16/h3-14H,15H2,1-2H3
• InChI Key: KJFIKWTXZKIBAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4)OC
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol

Description

1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use as an anticancer agent. DMXAA was initially discovered in the 1980s and has since been the subject of many research studies due to its unique mechanism of action and promising results in preclinical trials.

Scientific Research Applications

Synthesis and Potential Anticancer Applications

Research indicates that nitrogen-rich heterocyclic compounds, such as quinazolinone derivatives, exhibit unique chemical properties and have been explored for novel pharmaceutical applications. A study involving the synthesis of novel quinazolinone derivatives demonstrated that these compounds, including 1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione, showed cytotoxic activity against cancer cell lines such as MCF-7 and HeLa. This suggests potential applications in anticancer drug development. The synthesis process involves multiple steps, including reactions with substituted quinoxalindione, highlighting the compound's versatility in drug synthesis and design (Poorirani et al., 2018).

Innovative Synthesis Methods

New, efficient, and environmentally friendly synthesis methods for quinazoline-2,4(1H,3H)-dione derivatives have been developed, leveraging carbon dioxide as a reagent. These methods offer significant advantages, including high conversion rates, excellent selectivity, and the potential for industrial application due to the simplicity and scalability of the process. Such synthesis techniques are pivotal for the production of quinazoline derivatives, underscoring the relevance of 1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione in sustainable chemical manufacturing processes (Rasal & Yadav, 2016).

Green Chemistry Approaches

The development of green chemistry protocols for the synthesis of quinazoline derivatives represents a significant advance. For example, cesium carbonate-catalyzed synthesis using carbon dioxide offers a more sustainable and efficient route to produce these compounds, with minimal environmental impact. Such approaches not only provide a pathway to synthesize key intermediates for drugs like Prazosin, Bunazosin, and Doxazosin but also emphasize the role of 1-benzyl-3-(3,4-dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione in promoting environmentally responsible pharmaceutical manufacturing (Patil et al., 2008).